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Compound of Interest

2,5-
Compound Name:
Dimethoxyterephthalohydrazide

CAS No.: 114503-42-3

Cat. No.: B3084889

Get Quote

Executive Summary

2,5-Dimethoxyterephthalohydrazide (DMTH) is a symmetric, electron-rich organic building
block used primarily in the synthesis of hydrazone-linked Covalent Organic Frameworks
(COFs).[1] Its structural rigidity, combined with the reversible nature of the hydrazone bond,
allows for the formation of highly crystalline, porous materials (e.g., COF-42) utilized in
photocatalysis, heavy metal capture, and optoelectronics. This guide provides a
comprehensive analysis of its physicochemical properties, validated synthesis protocols, and
analytical characterization standards.

Chemical Identity & Structure
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Property Detail
CAS Number 114503-42-3
IUPAC Name 2,5-Dimethoxybenzene-1,4-dicarbohydrazide

2,5-Dimethoxyterephthalic acid dihydrazide;
Synonyms

DMTH
Molecular Formula C10H14N4Oa4
Molecular Weight 254.24 g/mol
SMILES COclcc(C(=0O)NN)c(OC)cclC(=0O)NN

symmetry; Electron-donating methoxy groups at

Structural Features 2,5-positions enhance solubility and influence

electronic band gaps in resulting COFs.

Structural Visualization

The following diagram illustrates the synthesis pathway from the commercially available diester
precursor.[2]
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Caption: Figure 1. Standard synthetic pathway via hydrazinolysis of the dimethyl ester.

Physicochemical Properties[1][2][3][4][5][6][7]1[8][9]
[10]
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Property Value /| Description
Appearance Off-white to pale yellow powder
Melting Point >300 °C (Decomposes)

Soluble: DMSO, DMF, DMAc (upon
Solubility heating).Insoluble: Water, Methanol, Ethanol,

Chloroform, Hexane.

N Stable under ambient conditions.[2]
Stability _ _ _
Hygroscopic; store in a desiccator.

K Hydrazide NH typically ~12-13; Methoxy groups
a
P slightly increase electron density on the ring.[2]

Synthesis & Production Protocol

Objective: Synthesis of high-purity (>97%) 2,5-dimethoxyterephthalohydrazide from dimethyl
2,5-dimethoxyterephthalate.

Reagents

¢ Precursor: Dimethyl 2,5-dimethoxyterephthalate (1.0 eq)
e Reagent: Hydrazine monohydrate (80% or 98% grade) (Excess, >10 eq)

» Solvent: Methanol (MeOH) or Ethanol (EtOH) (Anhydrous preferred)[2]

Step-by-Step Methodology

» Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,
suspend Dimethyl 2,5-dimethoxyterephthalate (e.g., 5.0 g) in Methanol (100 mL).

o Note: The ester may not dissolve completely at room temperature; this is normal.[2]

e Hydrazinolysis: Add Hydrazine Hydrate (10—15 mL) dropwise to the suspension while
stirring.
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o Causality: A large excess of hydrazine drives the equilibrium forward and prevents the
formation of oligomeric side products.

o Reflux: Heat the mixture to reflux (approx. 65—70 °C) for 12—24 hours.

o Observation: The suspension will initially clear (as the ester reacts) and then a heavy
precipitate (the hydrazide product) will form as the reaction progresses.

« |solation: Cool the reaction mixture to room temperature. Filter the white/off-white precipitate
using vacuum filtration.[2]

 Purification: Wash the filter cake copiously with cold Methanol (3 x 50 mL) and then Diethyl
Ether (2 x 50 mL) to remove unreacted hydrazine and solvent.

e Drying: Dry the solid in a vacuum oven at 60 °C for 6 hours.

Analytical Characterization

To validate the synthesis, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance (*H NMR)
Solvent: DMSO-de (Due to solubility limitations in CDClI3)

Shift (6 ppm) Multiplicity Integration Assighment
) —CONH- (Amide
9.20-9.60 Singlet (s) 2H
proton)
) Ar—H (Aromatic ring
7.50-7.60 Singlet (s) 2H

protons)

_ —NHz (Terminal amine
450-4.70 Broad Singlet (s) 4H
protons)

—OCHs (Methoxy

3.70-3.85 Singlet (s) 6H
protons)
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Interpretation: The high symmetry of the molecule results in simplified spectra.[2] The aromatic
region shows a single peak for the two equivalent ring protons.[2] The broad —NH:z signal may
vary in shift/width depending on water content in the DMSO.[2]

Infrared Spectroscopy (FT-IR)[3]

e 3300 — 3200 cm~1: N-H stretching (Primary amine doublet).[2]

e 1650 — 1620 cm~1: C=0 stretching (Amide | band).[2]

e 1220 cm~1: C-O-C stretching (Methoxy ether linkage).[2]

Applications: Covalent Organic Frameworks (COFs)
The primary utility of DMTH is as a linear

-symmetric linker for constructing 2D COFs.[2] The most notable example is COF-42.[2][3]

Case Study: Synthesis of COF-42

Reaction: Condensation of DMTH with 1,3,5-Triformylbenzene (TFB). Topology: Hexagonal
pore structure with hydrazone linkages.[2]

1,3,5-Triformylbenzene

(C3 Knot)

Schiff-Base Condensation
(Solvothermal: Dioxane/Mesitylene + Acetic Acid)

H20 (Reversible)

COF-42

(Hexagonal 2D Network)

Click to download full resolution via product page

Caption: Figure 2.[2][4] Reticular synthesis logic for COF-42 formation.
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Protocol Highlight:

Solvent System: 1,4-Dioxane / Mesitylene (1:1 v/v).[2]

Catalyst: 6M Aqueous Acetic Acid.[2]

Conditions: Solvothermal synthesis in a sealed Pyrex tube at 120 °C for 3 days.

Mechanism: The methoxy groups on DMTH improve the crystallinity of the COF by
promoting interlayer stacking interactions via electron donation, stabilizing the 2D sheets.

Handling & Safety (E-E-A-T)
o Hazard Classification: Irritant (Skin/Eye/Respiratory).[2]
e GHS Codes: H315, H319, H335.[5]

o Storage: Store at 4 °C in a dark, dry place. Hydrazides can slowly oxidize or hydrolyze if
exposed to moisture and air over prolonged periods.[2]

o PPE: Standard lab coat, nitrile gloves, and safety glasses. Work in a fume hood to avoid
inhalation of dust.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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